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Compound of Interest

Compound Name: 2,4,6-Trichlorophenol

Cat. No.: B030397

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
characterization of 2,4,6-trichlorophenol. The document details experimental protocols for its
preparation via direct chlorination of phenol and its subsequent purification. Furthermore, it
outlines the key analytical techniques employed for its characterization, supported by tabulated
quantitative data and visual workflows.

Synthesis of 2,4,6-Trichlorophenol

The primary industrial method for the synthesis of 2,4,6-trichlorophenol is the direct
electrophilic chlorination of phenol.[1] This process involves the substitution of hydrogen atoms
on the aromatic ring of phenol with chlorine atoms at the ortho and para positions. The use of a
catalyst can enhance the reaction's selectivity and yield.

Synthesis Pathway

The synthesis proceeds via the electrophilic aromatic substitution of phenol with chlorine. The
hydroxyl group of phenol is a strongly activating ortho-, para-director, leading to the substitution
at the 2, 4, and 6 positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trichlorophenol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030397#synthesis-and-characterization-of-2-4-6-
trichlorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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